Cas no 85981-97-1 (1,2-Dioxane, 3,3,6-trimethyl-6-(2,4,6-trimethylphenyl)-)

• Product Name: 1,2-Dioxane, 3,3,6-trimethyl-6-(2,4,6-trimethylphenyl)-
• CAS No: 85981-97-1
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 662809
• PubChem ID: 15582084
• Update Time: 2024-03-02

1,2-Dioxane, 3,3,6-trimethyl-6-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dioxane, 3,3,6-trimethyl-6-(2,4,6-trimethylphenyl)-
• 3,3,6-trimethyl-6-(2,4,6-trimethylphenyl)dioxane

• Inchi： 1S/C16H24O2/c1-11-9-12(2)14(13(3)10-11)16(6)8-7-15(4,5)17-18-16/h9-10H,7-8H2,1-6H3
• InChI Key： HKNNLPGRTWQQIC-UHFFFAOYSA-N
• SMILES： O1C(C)(C2=C(C)C=C(C)C=C2C)CCC(C)(C)O1

Computed Properties

• Exact Mass: 248.177630004g/mol
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 305.0±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,2-dioxanes